![molecular formula C11H7F5N4O2 B3035972 2,2-difluoro-N-(4H-1,2,4-triazol-3-yl)-2-[3-(trifluoromethyl)phenoxy]acetamide CAS No. 338792-16-8](/img/structure/B3035972.png)
2,2-difluoro-N-(4H-1,2,4-triazol-3-yl)-2-[3-(trifluoromethyl)phenoxy]acetamide
Overview
Description
2,2-difluoro-N-(4H-1,2,4-triazol-3-yl)-2-[3-(trifluoromethyl)phenoxy]acetamide (DFTTFPA) is a compound that has been used in a variety of scientific experiments and research. It is a member of the triazole family, which is a group of compounds that are known for their versatility and ability to interact with other molecules. DFTTFPA has been used in a variety of different applications, including the synthesis of other compounds, as a catalyst in chemical reactions, and as a reagent in biochemical and physiological studies.
Scientific Research Applications
Synthesis and Chemical Properties
Synthesis Methods : This compound is synthesized through reactions involving 4-amino-4H-1,2,4-triazole with acetyl chloride in dry benzene. Various aromatic aldehydes are used to afford derivatives for further research (Panchal & Patel, 2011).
Chemical Reactions and Derivatives : It can be a precursor for 3,3-difluoroazetidinones, indicating its potential in creating novel chemical structures with specific properties (Bordeau et al., 2006).
Biological and Pharmacological Activities
Antimicrobial Properties : Derivatives of this compound have shown significant antimicrobial activity against plant fungi and bacteria, surpassing some commercial antibacterial agents (Liao et al., 2017).
Potential Anti-Inflammatory Agents : Its derivatives have been explored for their anti-inflammatory activities. This suggests its potential use in developing new anti-inflammatory drugs (Turan-Zitouni et al., 2007).
Herbicidal Activity : Some derivatives have shown effective herbicidal activities against certain weeds, indicating its application in agriculture (Wu et al., 2011).
Antimycobacterial Potential : Novel hybrids of this compound have been studied for antimycobacterial properties, presenting new avenues in the treatment of tuberculosis (Emmadi et al., 2015).
properties
IUPAC Name |
2,2-difluoro-N-(1H-1,2,4-triazol-5-yl)-2-[3-(trifluoromethyl)phenoxy]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7F5N4O2/c12-10(13,14)6-2-1-3-7(4-6)22-11(15,16)8(21)19-9-17-5-18-20-9/h1-5H,(H2,17,18,19,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UOYNQBSMQDMPFA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)OC(C(=O)NC2=NC=NN2)(F)F)C(F)(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7F5N4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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